Cas no 23043-48-3 (Acetamide,N-1-acridinyl-)

Acetamide,N-1-acridinyl- structure
Acetamide,N-1-acridinyl- structure
Product Name:Acetamide,N-1-acridinyl-
CAS No:23043-48-3
MF:C15H12N2O
MW:236.268583297729
CID:281483
PubChem ID:146731
Update Time:2025-04-19

Acetamide,N-1-acridinyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-1-acridinyl-
    • N-acridin-1-ylacetamide
    • DTXSID00177600
    • 23043-48-3
    • Acetamide, N-1-acridinyl-
    • acetamidoacridine
    • N-1-Acridinylacetamide
    • Inchi: 1S/C15H12N2O/c1-10(18)16-14-7-4-8-15-12(14)9-11-5-2-3-6-13(11)17-15/h2-9H,1H3,(H,16,18)
    • InChI Key: RUUVYPZLIPOVQK-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1=CC=CC2C1=CC1C=CC=CC=1N=2

Computed Properties

  • Exact Mass: 236.09506
  • Monoisotopic Mass: 236.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • Density: 1.284
  • Boiling Point: 519.2°Cat760mmHg
  • Flash Point: 267.8°C
  • Refractive Index: 1.741
  • PSA: 41.99
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